Cas no 573938-30-4 (3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate)

• Product Name: 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate
• CAS No: 573938-30-4
• MF: C₁₉H₁₄N₂O₄S
• MW: 366.390463352203
• CID: 5555384
• Update Time: 2025-11-01

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzothiazol-2-yl)-4-oxochromen-7-yl] N,N-dimethylcarbamate
• Carbamic acid, dimethyl-, 3-(2-benzothiazolyl)-4-oxo-4H-1-benzopyran-7-yl ester (9CI)
• 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

• Inchi： 1S/C19H14N2O4S/c1-21(2)19(23)25-11-7-8-12-15(9-11)24-10-13(17(12)22)18-20-14-5-3-4-6-16(14)26-18/h3-10H,1-2H3
• InChI Key： ICQDRUPUSFXTFV-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=NC3=CC=CC=C3S1)C2=O)(=O)N(C)C

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 533.9±60.0 °C(Predicted)
• pka: 0.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

Introduction to 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 573938-30-4)

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate, identified by its CAS number 573938-30-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzothiazole and chromene classes, which are well-known for their diverse biological activities and potential applications in drug discovery. The presence of a carbamate functional group further enhances its pharmacological profile, making it a promising candidate for further investigation.

The molecular structure of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate consists of two aromatic rings connected through a nitrogen atom: a benzothiazole ring and a chromene ring. The benzothiazole moiety is known for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. On the other hand, the chromene ring is often associated with vasodilatory effects and antioxidant properties. The combination of these two scaffolds with a carbamate group at the 7-position of the chromene ring suggests multiple interaction sites with biological targets, which could be exploited for therapeutic purposes.

In recent years, there has been a growing interest in the development of hybrid compounds that combine the functionalities of different pharmacophores to achieve synergistic effects. 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate exemplifies this trend by integrating the known bioactivities of benzothiazole and chromene with the potential metabolic stability provided by the carbamate group. This compound has been studied in various preclinical models to evaluate its pharmacokinetic properties and potential therapeutic applications.

One of the most compelling aspects of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate is its reported activity as an inhibitor of certain enzymes involved in inflammatory pathways. Studies have shown that this compound can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate may have therapeutic potential in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Furthermore, research has indicated that 3-(1,3-benzothiazol-2-yl)-4-oکسو -۴H-chromen -۷ -یل N،N-dimethylcarbamate exhibits antioxidant properties due to its ability to scavenge reactive oxygen species (ROS). Oxidative stress is a major contributor to cellular damage and is implicated in various pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The antioxidant activity of this compound suggests that it may be able to protect cells from oxidative damage by neutralizing ROS.

The synthesis of 3-(1,3-benzothiazol -2 -یل)-۴-oکسو -۴H-chromen -۷ -یل N،N-dimethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as cyclization and carbamate formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research.

From a computational chemistry perspective, 3-(1，۳-benzothiazol -2 -یل)-۴-oکسو -۴H-chromen -۷ -یل N،N-dimethylcarbamate has been subjected to molecular modeling studies to understand its binding interactions with biological targets. These studies have provided valuable insights into the compound’s mechanism of action and have helped identify key residues involved in its binding affinity. Such information is crucial for designing derivatives with improved pharmacological properties.

The pharmacological profile of 3-(1，۳-benzothiazol -2 -یل)-۴-oکسو -۴H-chromen -۷ -یل N،N-dimethylcarbamate has also been explored in vitro using various cell lines. Initial results suggest that this compound can inhibit the proliferation of certain cancer cell lines while having minimal toxicity on normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent. Additionally，it has shown promise in preclinical studies as a potential treatment for neurodegenerative diseases by protecting against neuronal damage caused by oxidative stress and inflammation.

In conclusion，3-(1，۳-benzothiazol -2 -یل)-۴-oکسو -۴H-chromen -۷ -یل N،N-dimethylcarbamate (CAS No. 573938—30—4) is a structurally interesting compound with multiple potential therapeutic applications。Its ability to modulate inflammatory pathways，exhibit antioxidant properties，and selectively inhibit cancer cell proliferation positions it as a promising candidate for further clinical investigation。Ongoing research aims to elucidate its detailed mechanism of action，optimize its pharmacokinetic properties，and translate these findings into clinical trials。As our understanding of drug design evolves，compounds like ۳-(۱،۳-Benzothiazol —۲—یل) —۴—اوکسو —۴H—چرومن —۷—یل N،N—دی‌متل‌کربامات will continue to play a significant role in advancing therapeutic strategies across various disease areas.